Cas no 954229-57-3 (5-(3-bromophenyl)-3-methylisoxazole)
954229-57-3 structure
Product Name:5-(3-bromophenyl)-3-methylisoxazole
CAS No:954229-57-3
MF:C10H8BrNO
MW:238.08062171936
CID:860153
PubChem ID:22309038
Update Time:2025-04-19
5-(3-bromophenyl)-3-methylisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-bromophenyl)-3-methylisoxazole
- 5-(3-bromophenyl)-3-methyl-1,2-oxazole
- 954229-57-3
- 3-(3-Bromo-phenyl)-5-methyl-isoxazole
- FT-0727438
-
- Inchi： 1S/C10H8BrNO/c1-7-5-10(13-12-7)8-3-2-4-9(11)6-8/h2-6H,1H3
- InChI Key： ZDOJLABPPULYQI-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1=CC(C)=NO1
Computed Properties
- Exact Mass: 236.97893g/mol
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
5-(3-bromophenyl)-3-methylisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B800630-10mg |
5-(3-Bromophenyl)-3-methylisoxazole |
954229-57-3 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B800630-50mg |
5-(3-Bromophenyl)-3-methylisoxazole |
954229-57-3 | 50mg |
$ 160.00 | 2022-06-01 | ||
| TRC | B800630-100mg |
5-(3-Bromophenyl)-3-methylisoxazole |
954229-57-3 | 100mg |
$ 230.00 | 2022-06-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648856-5g |
5-(3-Bromophenyl)-3-methylisoxazole |
954229-57-3 | 98% | 5g |
￥23471.00 | 2024-04-24 |
5-(3-bromophenyl)-3-methylisoxazole Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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